Cas no 28519-17-7 (Phosphorothioic acid,O,O-diethyl O-(phenylmethyl) ester)

Phosphorothioic acid,O,O-diethyl O-(phenylmethyl) ester structure
28519-17-7 structure
Product Name:Phosphorothioic acid,O,O-diethyl O-(phenylmethyl) ester
CAS No:28519-17-7
MF:C11H17O3PS
MW:260.28964304924
CID:261225
PubChem ID:10825233
Update Time:2025-04-19

Phosphorothioic acid,O,O-diethyl O-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O,O-diethyl O-(phenylmethyl) ester
    • diethoxy-phenylmethoxy-sulfanylidene-λ<sup>5</sup>-phosphane
    • Benzyl ethyl phosphorothioate((PhCH2O)(EtO)2PS) (6CI)
    • Benzylethyl phosphorothioate ((C7H7O)(EtO)2PS) (7CI)
    • O,O-Diethyl O-benzyl phosphorothioate
    • Phosphorothioic acid, O-benzyl O,O-diethyl ester(8CI)
    • AI3-20504
    • SCHEMBL9874687
    • Phosphorothioic acid, O,O-diethyl O-(phenylmethyl) ester
    • O-BENZYL O,O-DIETHYL PHOSPHOROTHIOATE
    • 28519-17-7
    • DTXSID20951207
    • Inchi: 1S/C11H17O3PS/c1-3-12-15(16,13-4-2)14-10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
    • InChI Key: DYDWORZZBMTBDF-UHFFFAOYSA-N
    • SMILES: S=P(OCC)(OCC)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 260.06371
  • Monoisotopic Mass: 148.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 88.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 0

Experimental Properties

  • PSA: 27.69
  • LogP: 4.15130
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